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Compound of Interest

Compound Name: 10-Hydroxydihydroperaksine

Cat. No.: B1631173

Disclaimer: A specific Safety Data Sheet (SDS) for 10-Hydroxydihydroperaksine (CAS:
451478-47-0) is not readily available. The following guidance is based on best practices for
handling potent alkaloids and solid research compounds of unknown toxicity. This compound is
a natural alkaloid found in the herbs of Rauvolfia verticillata and should be handled with
extreme caution by trained personnel only.[1]

Hazard Assessment

10-Hydroxydihydroperaksine is an alkaloid derived from Rauvolfia verticillata.[1] Alkaloids
from this plant genus, such as reserpine and yohimbine, are known to be biologically active
and potentially toxic.[2] Therefore, it is prudent to assume that 10-Hydroxydihydroperaksine
may have similar properties and should be handled as a hazardous compound.

Known Physical and Chemical Properties:
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Property Value

CAS Number 451478-47-0
Molecular Formula C19H24N203
Appearance Powder

Purity >98%

Soluble in Chloroform, Dichloromethane, Ethyl

Solubility
Acetate, DMSO, Acetone, etc.

Source: BOC Sciences, ChemFaces[1][3]

Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is mandatory when handling 10-
Hydroxydihydroperaksine. The following PPE should be worn at all times in the designated
handling area.
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PPE Category

Recommended Equipment

Eye and Face Protection

Chemical safety goggles and a face shield to

protect against splashes and airborne particles.

Hand Protection

Double-gloving with chemically resistant nitrile
gloves is required. Inspect gloves for any
defects before use and change them

immediately if contaminated.

Body Protection

A dedicated lab coat, preferably disposable,
should be worn over personal clothing. For
procedures with a higher risk of exposure, such
as handling larger quantities, disposable

coveralls are recommended.

Respiratory Protection

All handling of the solid form must be conducted
in a certified chemical fume hood or a glove box.
If this is not possible, a NIOSH-approved
respirator with a particulate filter should be

used.

Source: Occupational Safety and Health Administration (OSHA)[4]

Operational Plan: Step-by-Step Handling

Procedures

Adherence to a strict operational protocol is critical to minimize exposure risk.

3.1. Preparation and Designated Area:

» All work with 10-Hydroxydihydroperaksine should be conducted in a designated and

clearly marked area, such as a certified chemical fume hood or a glove box, to contain any

airborne particles.

o Ensure that an emergency eyewash station and safety shower are readily accessible.

» Cover the work surface with absorbent, disposable bench paper.
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3.2. Weighing and Solution Preparation:

o Carefully weigh the solid compound within the containment of a chemical fume hood to
prevent the generation of dust.

* When preparing solutions, slowly add the solvent to the solid to avoid splashing.[5]
3.3. Post-Handling Procedures:

e Thoroughly decontaminate the work area after handling the compound.

o Carefully remove and dispose of all PPE as hazardous waste.

e Wash hands and any exposed skin thoroughly with soap and water after completing the
work.

Disposal Plan

Proper disposal of 10-Hydroxydihydroperaksine and any contaminated materials is essential
to prevent environmental contamination and accidental exposure.

4.1. Solid Waste:

 All solid waste, including empty vials, contaminated gloves, bench paper, and other
disposable materials, should be collected in a clearly labeled and sealed hazardous waste
container.

4.2. Liquid Waste:

e Unused solutions of 10-Hydroxydihydroperaksine and any solvent used for rinsing
contaminated glassware should be collected in a designated, sealed hazardous liquid waste
container.

e Do not pour any waste containing this compound down the drain.

4.3. Disposal Protocol:
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« Follow all institutional, local, and national regulations for the disposal of hazardous chemical
waste.

Experimental Workflow Diagram

The following diagram illustrates the logical workflow for the safe handling and disposal of 10-
Hydroxydihydroperaksine.

Click to download full resolution via product page

Caption: Workflow for safe handling and disposal of 10-Hydroxydihydroperaksine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www3.ha.org.hk/toxicplant/en/rauvolfia_verticillata.html
https://www3.ha.org.hk/toxicplant/en/rauvolfia_verticillata.html
https://www3.ha.org.hk/toxicplant/en/rauvolfia_verticillata.html
https://www.chemfaces.com/natural/10-Hydroxydihydroperaksine-CFN98684.html
https://www.chemfaces.com/natural/10-Hydroxydihydroperaksine-CFN98684.html
https://www.osha.gov/etools/hospitals/pharmacy/personal-protective-equipment
https://www.osha.gov/etools/hospitals/pharmacy/personal-protective-equipment
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Alk_IN_6.pdf
https://www.benchchem.com/product/b1631173#personal-protective-equipment-for-handling-10-hydroxydihydroperaksine
https://www.benchchem.com/product/b1631173#personal-protective-equipment-for-handling-10-hydroxydihydroperaksine
https://www.benchchem.com/product/b1631173#personal-protective-equipment-for-handling-10-hydroxydihydroperaksine
https://www.benchchem.com/product/b1631173#personal-protective-equipment-for-handling-10-hydroxydihydroperaksine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1631173?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1631173?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

